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Compound of Interest

Compound Name: 5-Methoxyindole

Cat. No.: B015748

Introduction: 5-Methoxyindole is an endogenous indoleamine compound that serves as a
crucial intermediate and structural backbone for several neuroactive molecules. As a metabolite
of L-tryptophan and a precursor in an alternative biosynthetic pathway for melatonin, 5-
methoxyindole and its derivatives are gaining attention in neuropharmacology for their
potential therapeutic applications.[1] This technical guide provides an in-depth overview of the
neuropharmacological role of 5-methoxyindole, focusing on its mechanisms of action, relevant
signaling pathways, and key experimental methodologies for its investigation. This document is
intended for researchers, scientists, and professionals in drug development who are exploring
the therapeutic potential of indole-based compounds.

Quantitative Pharmacological Data

Quantitative data on the direct interaction of 5-methoxyindole with specific neuroreceptors is
limited in publicly available literature. However, its structural similarity to key neurotransmitters
and hormones has prompted investigation into its derivatives. The following tables summarize
the available quantitative data for closely related 5-methoxyindole derivatives and compounds
that inform its potential neuropharmacological targets.

Table 1: Functional Activity of 5-Methoxyindole Derivatives and Related Compounds at

Serotonin Receptors
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Efficacy (%

Receptor Potency
Compound Assay Type of 5-HT max Source
Subtype (ECs0)
response)
Phosphoinosi
o-methyl-5- ) )
HT 5-HT2B tide 4.1 nM Full Agonist [2]
Hydrolysis
Phosphoinosi
BW-723C86 5-HT2B tide 18 nM Full Agonist [2]
Hydrolysis
5-
cAMP ~794 nM
Methoxytrypt 5-HT7 ] - [3]
) Production (PECs0 = 6.1)
amine
5-
Carboxamido CAMP ~40 nM
_ 5-HT7 _ - [3]
tryptamine (5- Production (PECs0 = 7.4)
CT)

Table 2: Antagonist Binding Affinities (Ki) at Serotonin Receptors for Compounds Related to 5-
Methoxyindole Research

Receptor L

Compound Radioligand Ki (nM) Source
Subtype

RS-127445 5-HT2B [BH]5-HT 0.13

SB-242084 5-HT2B [BH]5-HT 42.4

M-100907 5-HT2B [3H]5-HT 914

Methiothepin 5-HT» [BHILSD ~3.16 (pKi = 8.5)

Mesulergine 5-HT~ [BHILSD ~7.94 (pKi=8.1)

Note: The data presented above pertains to derivatives and related compounds, which helps to
infer the potential activity of the 5-methoxyindole scaffold. Direct binding and functional
studies on 5-methoxyindole are warranted to fully elucidate its receptor interaction profile.
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Core Mechanisms and Signaling Pathways

The neuropharmacological significance of 5-methoxyindole is currently understood through its
role as a metabolic precursor and through the actions of its derivatives, which modulate key
signaling pathways involved in neuroprotection and neurotransmission.

Alternative Melatonin Biosynthesis

While the primary pathway for melatonin synthesis involves the N-acetylation of serotonin
followed by O-methylation, an alternative pathway exists where 5-methoxyindole is a key
intermediate. In this pathway, serotonin is first O-methylated by hydroxyindole-O-
methyltransferase (HIOMT) to form 5-methoxytryptamine, which is then N-acetylated by
arylalkylamine N-acetyltransferase (AANAT) to yield melatonin. The 5-methoxy group is a
critical component for high-affinity binding to melatonin receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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